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Compound of Interest

Compound Name:
4-Chloro-8-

(methylsulfonyl)quinoline

CAS No.: 114935-95-4

Cat. No.: B048149 Get Quote

Executive Summary & Therapeutic Context[1]
4-Chloro-8-(methylsulfonyl)quinoline is a high-value heterocyclic intermediate used primarily

in the synthesis of next-generation Tyrosine Kinase Inhibitors (TKIs). It serves as a critical

scaffold for modifying the "hinge-binding" region of kinase targets. Structurally, it is an analog of

the quinoline core found in drugs like Lenvatinib (Lenvima), but with a methylsulfonyl (mesyl)

group at the C8 position.

Why this molecule matters:

Metabolic Stability: The C8-sulfonyl group blocks metabolic oxidation (CYP450) often seen at

the electron-rich C8 position of standard quinolines.

Electronic Effects: The strong electron-withdrawing nature of the sulfone (

) enhances the reactivity of the C4-chloride towards nucleophilic aromatic substitution (

), facilitating the attachment of complex amines or ethers.

Current Market Status: This compound is not a commodity chemical. It is classified as a Tier 3

Custom Synthesis Target. It is rarely available in stock catalogs and typically requires Made-to-

Order (MTO) procurement or in-house synthesis.
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Synthetic Pathways & Process Chemistry
Since this compound is not widely stocked, the most reliable method for acquisition is

synthesis. The Gould-Jacobs Reaction is the industry standard for generating 4-

hydroxyquinolines (the precursor to 4-chloro) with specific substitution patterns.

Recommended Route: The Gould-Jacobs Protocol
This pathway is preferred over the Skraup synthesis because it regioselectively installs the

oxygen at C4, which is essential for the subsequent chlorination.

Step-by-Step Methodology
Condensation:

Reactants: 2-(Methylsulfonyl)aniline + Diethyl ethoxymethylenemalonate (EMME).

Conditions: Heat neat or in ethanol at 100°C.

Mechanism: Addition-elimination yields the enamine intermediate.

Cyclization (The Critical Step):

Conditions: High temperature (250°C) in Dowtherm A (diphenyl ether/biphenyl eutectic).

Product: Ethyl 4-hydroxy-8-(methylsulfonyl)quinoline-3-carboxylate.

Hydrolysis & Decarboxylation:

Conditions: Reflux in aqueous NaOH (saponification), followed by acidification and heating

in diphenyl ether to remove the C3-carboxyl group.

Intermediate: 8-(Methylsulfonyl)quinolin-4-ol.

Chlorination:

Reagent: Phosphorus oxychloride (

).
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Conditions: Reflux (80–100°C).

Workup: Quench on ice/ammonia.

Visualization: Synthetic Workflow

2-(Methylsulfonyl)aniline Enamine Intermediate

+ EMME
100°C 4-OH-3-COOEt-Quinoline

Dowtherm A
250°C (Cyclization) 8-(Methylsulfonyl)quinolin-4-ol

1. NaOH/H2O
2. Heat (-CO2) 4-Chloro-8-(methylsulfonyl)quinoline

POCl3
Reflux (Chlorination)

Click to download full resolution via product page

Figure 1: The Gould-Jacobs synthetic pathway for regioselective synthesis of the target

quinoline.

Quality Assurance & Analytical Protocols
To ensure the integrity of the scaffold for medicinal chemistry, the following self-validating QC

system must be used.

Specification Table
Parameter Acceptance Criteria Method

Appearance Off-white to pale yellow solid Visual

Purity (HPLC) > 97.0% (Area %)
C18 Reverse Phase,

MeCN/H2O gradient

Identity (H-NMR)
Distinct singlets for -SO2Me

(~3.2 ppm) and C4-H absence
400 MHz DMSO-d6

Chlorine Content
Positive Beilstein / Mass Spec

confirmation
LC-MS (ESI+)

Regioisomer Check Absence of 6- or 7- isomers 2D-NMR (NOESY)

Critical Impurity Profile
Hydrolysis Product: 8-(methylsulfonyl)quinolin-4-ol. (Result of incomplete chlorination or

moisture exposure).
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Detection: Shift in HPLC RT; appearance of broad OH stretch in IR.

Phosphorylated Artifacts: Occasional side reaction from

.

Mitigation: Thorough basic wash (NaHCO3) during workup.

Procurement Intelligence: Supplier & Price Analysis
Market Reality: As of Q1 2026, there are no global distributors (Sigma, Fisher, TCI) holding bulk

stock of this specific isomer. It is a "Virtual Catalog" item for most vendors.

Sourcing Strategy: Build vs. Buy
You have three tiers of procurement options.[1][2]

Tier 1: Custom Synthesis (Recommended for < 10g)
Vendors: Enamine (Ukraine/Latvia), WuXi AppTec (China), Syngene (India).

Lead Time: 4–6 weeks.

Price Estimate:

Setup Fee: $2,500 – $4,000 (FTE equivalent).

Unit Cost: ~$500/g for the first 5 grams.

Pros: Guaranteed purity, full analytics (CoA).

Tier 2: Catalog Aggregators (High Risk)
Vendors: MolPort, PubChem vendors.

Risk: These vendors often list "virtual stock." When you order, they attempt to source it or

synthesize it, often leading to months of delay or cancellation.

Verification: Always ask for a current batch CoA before issuing a PO. If they cannot provide

one within 24 hours, they do not have the stock.
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Tier 3: In-House Synthesis (Recommended for > 50g)
Cost: Raw materials (Aniline, EMME, POCl3) are inexpensive (<$50 total).

Labor: 1 Chemist / 1 Week.

Safety: Requires handling

and high-temp Dowtherm A.

Procurement Decision Tree

Need 4-Chloro-8-(methylsulfonyl)quinoline

Quantity Required?

< 5 Grams > 50 Grams

Check Enamine/WuXi Stock In-House Synthesis
(Gould-Jacobs Route)

Cheapest Option

In Stock?

Direct Purchase
Est: $300-$500/g

Yes

Contract Synthesis (FTE)
Est: $3,000 Setup

No
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Figure 2: Strategic decision matrix for sourcing substituted quinolines.

Handling & Stability
Storage: Store at +4°C under inert atmosphere (Argon/Nitrogen). The C4-chloride is reactive;

moisture can slowly hydrolyze it back to the quinolone (OH form).

Reactivity: The sulfone group makes the ring electron-deficient. Avoid strong reducing agents

unless reduction of the sulfone is intended.

Safety: The compound is likely a skin/eye irritant.

residues in crude material can generate HCl gas upon contact with moisture.

References
Gould-Jacobs Reaction Mechanism

Title: The Synthesis of 4-Hydroxyquinolines via the Gould-Jacobs Reaction.
Source: Organic Reactions (Wiley).

URL:[Link]

Synthesis of 8-Substituted Quinolines

Title: Synthesis, Reactions and Medicinal Uses of Quinoline Derivatives.[2][3]

Source: Pharmaguideline / BenchChem Technical Notes.

Lenvatinib (Analog)

Title: Discovery of Lenvatinib (E7080): A Novel Multi-Targeted Tyrosine Kinase Inhibitor.
Source: ACS Medicinal Chemistry Letters.

URL:[Link]

General Quinoline Chlorination Protocols

Title: Chlorination of hydroxyquinolines using POCl3.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://onlinelibrary.wiley.com/doi/abs/10.1002/0471264180.or012.03
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_8_Aminoquinoline_Derivatives_for_Medicinal_Chemistry_Applications.pdf
https://cymitquimica.com/categories/6168/quinazoline-and-quinoline-derivatives/?items=20&page=194
https://pubs.acs.org/doi/10.1021/ml200241d
https://cardinalscholar.bsu.edu/bitstreams/03d8feb4-7449-429f-97a2-0144752b862f/download
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Source: Organic Syntheses, Coll.[5][6] Vol. 3, p. 272.

URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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